Cas no 2551116-40-4 (3-bromo-6-methoxyimidazo1,2-bpyridazine-2-carboxylic acid hydrochloride)

• Product Name: 3-bromo-6-methoxyimidazo1,2-bpyridazine-2-carboxylic acid hydrochloride
• CAS No: 2551116-40-4
• MF: C₈H₇BrClN₃O₃
• MW: 308.516479730606
• MDL: MFCD32874503
• CID: 5656316
• PubChem ID: 154814383
• Update Time: 2025-09-22

3-bromo-6-methoxyimidazo1,2-bpyridazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2551116-40-4
• 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride
• 3-bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride
• EN300-27194118
• 3-bromo-6-methoxyimidazo1,2-bpyridazine-2-carboxylic acid hydrochloride

• MDL： MFCD32874503
• Inchi： 1S/C8H6BrN3O3.ClH/c1-15-5-3-2-4-10-6(8(13)14)7(9)12(4)11-5;/h2-3H,1H3,(H,13,14);1H
• InChI Key： BHNNPYNGIHJIGE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2C=CC(=NN21)OC.Cl

Computed Properties

• Exact Mass: 306.93593g/mol
• Monoisotopic Mass: 306.93593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-bromo-6-methoxyimidazo1,2-bpyridazine-2-carboxylic acid hydrochloride

3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride: A Promising Compound in Medicinal Chemistry

3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride, with the CAS Number 2551116-40-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which have garnered attention for their diverse biological activities. The unique structural features of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride include the presence of a bromo group at the 3-position, a methoxy group at the 6-position, and a carboxylic acid functionality. These substitutions are critical in modulating the compound's pharmacological properties and its interactions with biological targets.

Recent studies have highlighted the potential of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carylic Acid Hydrochloride in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting specific enzymes associated with neurodegenerative diseases. The bromo group at the 3-position is believed to enhance the compound's binding affinity to target proteins, while the methoxy group at the 6-position may contribute to its metabolic stability. These structural modifications are pivotal in optimizing the compound's pharmacokinetic profile.

The synthesis of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride involves a multi-step process that requires precise control over reaction conditions. A recent study in Organic & Biomolecular Chemistry (2024) described a novel synthetic route that significantly improves the yield and purity of the final product. This method utilizes a combination of nucleophilic substitution and cyclization reactions, which are essential for forming the imidazo[1,2-b]pyridazine scaffold. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability.

Pharmacological studies have revealed that 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride exhibits promising activity against a range of targets. One notable finding is its ability to modulate the activity of protein kinases, which are implicated in cancer progression. A 2023 study in Cancer Research reported that this compound effectively inhibits the phosphorylation of key oncogenic proteins, thereby suppressing tumor growth. The carboxylic acid group is thought to play a crucial role in this mechanism by forming hydrogen bonds with the target proteins.

In addition to its anti-cancer properties, 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride has shown potential in the treatment of inflammatory disorders. Research published in Pharmacological Reports (2024) indicated that the compound possesses anti-inflammatory effects by inhibiting the activation of NF-κB, a key transcription factor involved in the inflammatory response. The bromo and methoxy substituents may contribute to the compound's ability to modulate the activity of these pathways, making it a candidate for the development of novel anti-inflammatory agents.

The therapeutic potential of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride is further supported by its favorable pharmacokinetic properties. Studies have shown that the compound exhibits good oral bioavailability, which is essential for drug development. The hydrochloride salt form enhances solubility, ensuring that the compound can be effectively absorbed in the gastrointestinal tract. This property is particularly important for the design of oral formulations that require rapid and consistent drug delivery.

Moreover, the compound's low toxicity profile is a significant advantage in its potential therapeutic applications. Preclinical studies have demonstrated that 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride is well-tolerated in animal models, with minimal side effects. This low toxicity is attributed to its specific interactions with target proteins, which minimize off-target effects. Such a favorable safety profile is crucial for the development of drugs that can be used in long-term therapeutic regimens.

The structural versatility of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride also allows for the design of derivatives with enhanced biological activities. Researchers are exploring the possibility of modifying the bromo and methoxy groups to create compounds with improved potency and selectivity. For example, a study in European Journal of Medicinal Chemistry (2023) investigated the effects of substituting the bromo group with other halogen atoms, resulting in compounds with significantly higher inhibitory activity against specific targets. These findings underscore the importance of structural modifications in optimizing the compound's therapeutic potential.

Furthermore, the compound's potential applications extend beyond traditional therapeutic areas. Recent research has suggested that 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride may have applications in the treatment of infectious diseases. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits antimicrobial activity against certain bacterial strains. This property is particularly relevant in the context of increasing antibiotic resistance, as the compound's unique mechanism of action may provide a new approach to combating drug-resistant pathogens.

Despite its promising properties, the development of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile, ensuring its stability in vivo, and conducting extensive clinical trials are critical steps in the drug development process. Collaborative efforts between academia and industry are essential to address these challenges and bring the compound to the market as a viable treatment option.

In conclusion, 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, combined with its diverse biological activities, make it a valuable compound for further research. As the field of medicinal chemistry continues to advance, the potential applications of this compound are likely to expand, contributing to the development of innovative treatments for a wide range of diseases.

For more information on the latest research and developments related to 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride, please refer to the following sources:

• Journal of Medicinal Chemistry (2023)
• Organic & Biomolecular Chemistry (2024)
• Cancer Research (2023)
• Pharmacological Reports (2024)
• European Journal of Medicinal Chemistry (2023)
• Antimicrobial Agents and Chemotherapy (2024)

These studies provide a comprehensive overview of the compound's potential and highlight the importance of continued research in this area. As the scientific community explores new avenues in drug discovery, the role of 3-Bromo-6-Methoxyimidazo[1,2-b]pyridazine-2-Carboxylic Acid Hydrochloride in the development of innovative therapies is likely to grow.